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Compound of Interest

Compound Name: Indisperse

Cat. No.: B038167

Indisperse dental amalgam is classified as a high-copper, admixed (or dispersed phase)
dental alloy. This composition is engineered to enhance the mechanical properties and
longevity of dental restorations by minimizing the formation of the corrosion-prone gamma-2
(y2) phase commonly found in traditional low-copper amalgams. The alloy powder is a blend of
two distinct particle types: lathe-cut particles of a conventional silver-tin (Ag-Sn) alloy and
spherical particles of a silver-copper (Ag-Cu) eutectic alloy. When triturated with mercury, this
blend undergoes a setting reaction that results in a durable, multi-phase matrix.

Core Composition of the Alloy Powder

The precise formulation of Indisperse can vary, particularly with additions like indium to
improve handling and performance. However, the foundational composition is consistent with
other high-copper, dispersed phase alloys. The most specific quantitative data available for a
comparable premium dispersed phase alloy indicates a composition of approximately 53%
silver, 24% copper, and 23% tin.[1] This high copper content is the defining feature, enabling
the chemical reactions that eliminate the weak tin-mercury (yz) phase from the final set
amalgam.[2]

Data Presentation: Alloy Composition

The following table summarizes the typical elemental composition of the alloy powder used in
high-copper, dispersed phase amalgams like Indisperse. The final restoration is formed by
mixing this alloy with approximately 42% to 50% liquid elemental mercury by weight.
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Component

Chemical Symbol

Percentage by
Weight (%)

Function in the
Alloy

Silver

Ag

40 - 60%

Primary reactant with
mercury; increases
strength and corrosion

resistance.[3]

Tin

Sn

23 - 30%

Controls the reaction
rate with mercury; in
high-copper alloys,
preferentially reacts

with copper.[3][4]

Copper

Cu

13 - 30%

Increases strength
and hardness; reacts
with tin to prevent the
formation of the weak
vz (Sn-Hg) phase.[3]
[4]

Indium (optional)

0-5%

May be added to
reduce mercury vapor,
improve wetting, and

decrease creep.[3][4]

Zinc (optional)

Zn

0-2%

Acts as a deoxidizer
during manufacturing,
but can cause delayed
expansion if
contaminated with

moisture.[3]

Note: Compositional ranges are derived from typical values for high-copper amalgams. A

specific formulation for a premium dispersed phase alloy is 53% Ag, 23% Sn, 24% Cu.[1][5]

Experimental Protocols for Compositional and
Phase Analysis
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The characterization of dental amalgam alloys involves multiple analytical techniques to
determine elemental composition, identify metallurgical phases, and quantify performance
properties. The following are detailed methodologies cited in the research of high-copper
amalgams.

1. Elemental Composition Analysis via Electron Microprobe: An electron microprobe is utilized
to investigate the precise elemental composition and microstructure of the alloy particles and
the set amalgam.[6]

o Sample Preparation: Amalgam specimens are sectioned, mounted in an epoxy resin, and
metallographically polished using a sequence of silicon carbide papers and diamond pastes
to achieve a mirror-like finish.

e Analysis Technique: The sample is placed in a high-vacuum chamber and bombarded with a
focused beam of high-energy electrons. This causes the atoms in the sample to emit
characteristic X-rays.

o Data Acquisition: An X-ray spectrometer (Wavelength Dispersive or Energy Dispersive)
detects these X-rays. The energy or wavelength of the X-rays identifies the elements
present, and the intensity of the X-ray signal is used to quantify their concentration relative to
known standards.

2. Crystalline Phase Identification via X-ray Diffraction (XRD): XRD is the primary method for
identifying the crystalline phases present in both the unreacted alloy powder and the final set
amalgam.[2][7]

o Sample Preparation: A powdered sample of the alloy or the set amalgam is prepared and
placed on a sample holder.

e Instrumentation: The sample is irradiated with a monochromatic X-ray beam at a specific
angle (0).

o Data Acquisition: A detector, rotating at an angle of 20, records the intensity of the diffracted
X-rays. Constructive interference occurs at specific angles that satisfy Bragg's Law (nA = 2d
sinB), which are unique to the crystal structure of each phase.
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» Analysis: The resulting diffraction pattern (a plot of intensity vs. 26) is compared to reference
patterns in a crystallographic database (e.g., the ICDD Powder Diffraction File) to identify
phases such as y (AgsSn), y1 (AgzHgs), and n' (CueSns).[7][8]

3. Surface Chemistry Analysis via X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-
sensitive technique used to determine the elemental composition and chemical states of the
elements within the top 1-10 nanometers of the amalgam surface.[7]

o Sample Preparation: A clean, flat sample of the set amalgam is placed in an ultra-high
vacuum chamber.

e Analysis Technique: The sample surface is irradiated with a beam of X-rays, which induces
the emission of core-level electrons.

o Data Acquisition: An electron energy analyzer measures the kinetic energy of the emitted
photoelectrons. The binding energy of these electrons is calculated, which is characteristic of
a specific element and its oxidation state.

¢ Analysis: By analyzing the binding energies and peak intensities, the surface chemistry,
including the presence of oxides and contaminants, can be determined.[7]

Mandatory Visualizations

The diagram below illustrates the key chemical reactions that occur during the amalgamation of
a high-copper, dispersed phase alloy. The process is defined by the elimination of the
undesirable gamma-2 (SnsHg) phase.
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Caption: Setting reaction workflow for high-copper dispersed phase amalgam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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